Cas no 12044-30-3 (Realgar (AsS) (9CI))

• Product Name: Realgar (AsS) (9CI)
• CAS No: 12044-30-3
• MF: As₂S₂
• MW: 213.973197937012
• CID: 196451
• PubChem ID: 3627253
• Update Time: 2025-04-19

Realgar (AsS) (9CI) Chemical and Physical Properties

Names and Identifiers

• Realgar (AsS) (9CI)
• Arsenic(II) sulfide
• REALGAR
• Arsenic(II) sulfide, 95%
• Diarsane-1,2-dithione
• Realgar (AsS)
• 12044-30-3
• 1303-32-8
• DTXSID10923397
• MFCD00049841

• Inchi： 1S/As2S2/c3-1-2-4
• InChI Key： KKPLQJMNSIUAFP-UHFFFAOYSA-N
• SMILES： [As](=S)[As]=S

Computed Properties

• Exact Mass: 213.78733g/mol
• Monoisotopic Mass: 213.78733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 25
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2Ų